N-(4-methyl-1,3-thiazol-2-yl)-2-(2-quinolinylthio)acetamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C15H13N3OS2/c1-10-8-21-15(16-10)18-13(19)9-20-14-7-6-11-4-2-3-5-12(11)17-14/h2-8H,9H2,1H3,(H,16,18,19)
• InChI Key: NBAYVHQTNRBXOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C15H13N3OS2
• Molecular Weight: 315.4 g/mol

Description

N-(4-methyl-1,3-thiazol-2-yl)-2-(2-quinolinylthio)acetamide, commonly known as MTQA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for research in different fields.

Scientific Research Applications

MTQA has been extensively studied for its potential applications in scientific research. It is known to exhibit various biochemical and physiological effects, making it a promising candidate for research in different fields. Some of the research applications of MTQA include:
1. Cancer Research: MTQA has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has been studied for its potential use as a chemotherapeutic agent.
2. Neurodegenerative Diseases: MTQA has been shown to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Antimicrobial Activity: MTQA has been shown to exhibit antimicrobial activity against various bacterial and fungal strains.

Mechanism of Action

Further studies are required to fully understand the mechanism of action of MTQA.
2. Drug Development: MTQA has shown promising results in various research applications, making it a potential candidate for drug development.
3. Toxicity Studies: Further studies are required to assess the toxicity of MTQA and its potential side effects.
4. Clinical Trials: Clinical trials are required to assess the efficacy of MTQA in humans and to determine its potential use in the treatment of various diseases.
Conclusion:
MTQA is a promising compound that has been extensively studied for its potential applications in scientific research. It exhibits various biochemical and physiological effects, making it a potential candidate for research in different fields. The synthesis of MTQA has been optimized to ensure high yield and purity of the compound. Further studies are required to fully understand the mechanism of action of MTQA and to assess its potential use in drug development and clinical trials.

Advantages and Limitations for Lab Experiments

MTQA has several advantages and limitations for lab experiments. Some of the advantages of MTQA include:
1. High Yield: The synthesis of MTQA has been optimized to ensure high yield and purity of the compound.
2. Versatility: MTQA exhibits various biochemical and physiological effects, making it a promising candidate for research in different fields.
3. Low Toxicity: MTQA has been shown to exhibit low toxicity, making it a safe compound for use in lab experiments.
Some of the limitations of MTQA include:
1. Limited Stability: MTQA exhibits limited stability, making it difficult to store and transport.
2. Limited Solubility: MTQA exhibits limited solubility in water, making it difficult to use in aqueous solutions.
3. Limited Availability: MTQA is not readily available in the market, making it difficult to obtain for lab experiments.

Future Directions

There are several future directions for research on MTQA. Some of the areas that require further investigation include:
1.

Synthesis Methods

MTQA can be synthesized using a multistep process that involves the reaction of 2-chloroquinoline with thioacetamide, followed by the addition of 4-methyl-2-mercaptobenzothiazole and an alkylating agent. The final product is obtained through purification using column chromatography. The synthesis of MTQA has been optimized to ensure high yield and purity of the compound.